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Part 1: Compound Identification and
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Compound of Interest

Compound Name: 4-(Boc-amino)-3-fluoro-phenol
CAS No.: 911297-02-4
Cat. No.: B1521860
Get Quote
. J

4-(Boc-amino)-3-fluoro-phenol, also known as tert-butyl (2-fluoro-4-
hydroxyphenyl)carbamate, is a substituted phenol derivative. The presence of a fluorine atom
and a Boc-protecting group on the aminophenol backbone imparts specific reactivity and
potential biological activity, making it a valuable building block. However, these structural
features also necessitate a thorough understanding of its hazard profile.

A summary of its key physicochemical properties is presented below:
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Property Value Source
Molecular Formula C11H14FNOs3 [1]
Molecular Weight 227.23 g/mol [1]

Light yellow to brown
Appearance ) [2]
crystalline powder

Melting Point 134-144 °C [3]
Boiling Point ~270.4 °C (Predicted) [2]
- Soluble in benzene, insoluble
Solubility _ [2]
in water.

Room temperature, under inert
Storage Temperature atmosphere, protected from [2]
light.

Part 2: GHS Hazard Identification and Classification

Globally Harmonized System (GHS) classifications for chemical hazards provide a
standardized framework for communicating the risks associated with chemical substances. 4-
(Boc-amino)-3-fluoro-phenol, and its parent compound 4-amino-3-fluorophenol, are classified
with significant health and environmental hazards. The Boc-protecting group may alter the
toxicological profile, but a conservative approach assuming similar or greater hazards is
prudent until specific data for the Boc-derivative becomes available.

The primary hazards associated with the parent compound, 4-amino-3-fluorophenol, are
summarized below and should be considered relevant for 4-(Boc-amino)-3-fluoro-phenol in
the absence of contrary data.
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Hazard
Hazard Class GHS Category Signal Word Pictogram
Statement
Acute Toxicity, H302: Harmful if
Category 4 Danger
Oral swallowed
i H317: May
Skin )
o Category 1 cause an allergic  Danger
Sensitization ) )
skin reaction
) o H350: May
Carcinogenicity Category 1B Danger
cause cancer
H411: Toxic to
Aquatic Hazard, aquatic life with
Category 2 ] Danger
Long-Term long lasting
effects

Source:[4][5][6][7]

The carcinogenicity classification (Category 1B) is of particular concern, indicating that the
substance is presumed to have carcinogenic potential for humans, based on animal evidence.
This necessitates stringent handling protocols to minimize any potential for exposure.

Part 3: Exposure Controls and Personal Protective
Equipment (PPE)

Given the significant hazards, a multi-layered approach to exposure control is mandatory. This
involves engineering controls, administrative controls, and the consistent use of appropriate
Personal Protective Equipment (PPE).

Engineering Controls: The First Line of Defense

The primary objective of engineering controls is to isolate the researcher from the hazardous
substance.

e Fume Hood: All handling of 4-(Boc-amino)-3-fluoro-phenol powder must be conducted in a
certified chemical fume hood to prevent inhalation of dust particles.[5]
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o Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are
diluted and removed.[5]

» Designated Work Area: A specific area within the lab should be designated for working with
this compound to prevent cross-contamination.

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier

The selection of PPE must be based on a thorough risk assessment. The following PPE is
mandatory when handling 4-(Boc-amino)-3-fluoro-phenol:

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) that have been inspected for
integrity before use. Dispose of contaminated gloves properly.[5]

o Eye Protection: Tightly fitting safety goggles or a face shield are essential to protect against
splashes or airborne particles.[5]

o Skin and Body Protection: A lab coat is required. For larger quantities or tasks with a higher
risk of spillage, consider a chemical-resistant apron or suit.[5]

o Respiratory Protection: If working outside of a fume hood or if dust generation is
unavoidable, a full-face respirator with an appropriate particulate filter is necessary.[5]
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Before Handling

q\/landatory PPE for Handling -(Boc-amino)-3-ﬂuoro-pheno?
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Caption: Mandatory PPE workflow before handling the compound.

Part 4: Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is critical for mitigating the risks
associated with 4-(Boc-amino)-3-fluoro-phenol.

Handling Protocol

o Preparation: Before starting work, ensure all necessary PPE is donned correctly and the
fume hood is functioning properly.
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e Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[5] Use
non-sparking tools.[5]

o Portioning: When weighing or transferring the compound, do so in a fume hood on a
disposable liner to contain any spills.

e Hygiene: Do not eat, drink, or smoke in the laboratory.[5] Wash hands thoroughly after
handling, even if gloves were worn.[5]

» Contamination: Contaminated work clothing should not be allowed out of the workplace and
should be decontaminated or disposed of as hazardous waste.[5]

Storage Protocol

o Container: Store in a tightly closed, properly labeled container.[5]

e Location: Keep in a dry, cool, and well-ventilated area.[5] The compound should be stored
locked up, accessible only to authorized personnel.[5][6]

» Environment: Protect from light and store under an inert atmosphere.[2]
e Incompatibilities: Store away from strong oxidizing agents.[8]

Part 5: Emergency Procedures and First Aid

In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[5]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation or a rash occurs, seek
medical attention.[5][7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a poison control center or doctor immediately.[5]

Spill Response

Evacuate: Evacuate non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated, but avoid actions that could aerosolize the dust.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter
drains.[5]

Clean-up: Wearing appropriate PPE, carefully sweep up the spilled solid and place it into a
suitable, labeled container for disposal. Avoid creating dust.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap
and water.

Report: Report the incident to the appropriate safety personnel.
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Caption: Step-by-step workflow for responding to a spill.

Part 6: Toxicological and Ecological Information
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Toxicological Profile

o Acute Effects: Harmful if swallowed.[4][5] The toxicological properties have not been fully
investigated, but it is expected to cause skin and eye irritation.[8]

o Sensitization: May cause an allergic skin reaction upon contact.[4][5] This means that initial
exposure may not cause a reaction, but subsequent exposures can lead to a significant
allergic response.

o Carcinogenicity: May cause cancer (GHS Category 1B).[4][5][6] This is the most significant
long-term health hazard and underscores the importance of minimizing exposure. The
mechanism is not well-documented in publicly available literature, but many aromatic amines
and phenols are known to have carcinogenic properties.

» Other Data: No specific data is available for germ cell mutagenicity, reproductive toxicity, or
specific target organ toxicity (STOT) for the Boc-protected compound, but the parent
compound's profile suggests caution is warranted.[6]

Ecological Hazards

4-amino-3-fluorophenol is classified as toxic to aquatic life with long-lasting effects.[4][5][6] This
means that the compound can persist in the environment and cause harm to aquatic
organisms. Therefore, it is imperative to prevent its release into the environment. All waste
materials containing this compound must be disposed of as hazardous waste according to
local, state, and federal regulations.[5]

Part 7: Disposal Considerations
All waste containing 4-(Boc-amino)-3-fluoro-phenol must be treated as hazardous waste.

e Solid Waste: Collect all solid waste, including contaminated consumables (e.g., gloves,
wipes), in a clearly labeled, sealed container.

 Liquid Waste: Any solutions containing this compound should be collected in a labeled,
sealed container for hazardous waste disposal.

» Disposal Vendor: All waste must be disposed of through a licensed hazardous waste
disposal company. Do not dispose of it down the drain or in regular trash.[6]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3-fluorophenol
https://www.chemicalbook.com/msds/4-amino-3-fluorophenol.pdf
https://www.fishersci.com/store/msds?partNumber=AC173450250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3-fluorophenol
https://www.chemicalbook.com/msds/4-amino-3-fluorophenol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3-fluorophenol
https://www.chemicalbook.com/msds/4-amino-3-fluorophenol.pdf
https://www.cpachem.com/msds?num=SB61890&dnl=sd_-_4-Amino-3-fluorophenol_%5BCAS_399-95-1%5D_%28SB61890%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB61890&dnl=sd_-_4-Amino-3-fluorophenol_%5BCAS_399-95-1%5D_%28SB61890%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3-fluorophenol
https://www.chemicalbook.com/msds/4-amino-3-fluorophenol.pdf
https://www.cpachem.com/msds?num=SB61890&dnl=sd_-_4-Amino-3-fluorophenol_%5BCAS_399-95-1%5D_%28SB61890%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/4-amino-3-fluorophenol.pdf
https://www.benchchem.com/product/b1521860/docs?utm_src=pdf-body#part-1-compound-identification-and-physicochemical-properties
https://www.cpachem.com/msds?num=SB61890&dnl=sd_-_4-Amino-3-fluorophenol_%5BCAS_399-95-1%5D_%28SB61890%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521860?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

e PubChem. (n.d.). 4-Amino-3-fluorophenol. National Center for Biotechnology Information.
Retrieved from [Link]

o CPAChem. (2023). Safety data sheet: 4-Amino-3-fluorophenol. Retrieved from [Link]
¢ ChemBK. (2024). 4-amino-3-fluorophenol. Retrieved from [Link]

e Cenmed Enterprises. (n.d.). 4-(Boc-amino)-3-fluoro-phenol. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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